Cas no 149524-44-7 ((5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone)

(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone structure
149524-44-7 structure
Product Name:(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
CAS No:149524-44-7
Molecular Formula:C10H9N4O2F
Molecular Weight:236.20246
CID:65146
PubChem ID:11550435

(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone Properties

Names and Identifiers

    • (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
    • 2-Oxazolidinone,5-(azidomethyl)-3-(3-fluorophenyl)-,(5R)-
    • 5-(azidomethyl)-3-(3-fluorophenyl)-1,3-oxazolidin-2-one
    • (5R)-5-(azidomethyl)-3-(3-fluorophenyl)-1,3-oxazolidin-2-one
    • (R)-[3-(3-fluorophenyl)-2-oxo-5-oxazolidinyl]methyl azide
    • 5-(azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
    • A808913
    • ACMC-20dpeb
    • AGN-PC-00BE9M
    • 2-OXAZOLIDINONE, 5-(AZIDOMETHYL)-3-(3-FLUOROPHENYL)-, (5R)-
    • 5-(azidomethyl)-3-(3-fluorophenyl)oxazolidin-2-one
    • ZHNQSWZJBIOOHW-VIFPVBQESA-N
    • AC-6407
    • 149524-44-7
    • BB 0261679
    • AKOS015917606
    • InChIKey: ZHNQSWZJBIOOHW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H9FN4O2/c11-7-2-1-3-8(4-7)15-6-9(5-13-14-12)17-10(15)16/h1-4,9H,5-6H2
    • SMILES: N(CC1OC(=O)N(C2C=CC=C(F)C=2)C1)=[N+]=[N-]

Computed Properties

  • Exact Mass: 236.07100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 236.07095370g/mol
  • Heavy Atom Count: 17
  • Complexity: 345
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.9Ų

Experimental Properties

  • LogP: 1.97896
  • PSA: 79.29000
  • Boiling Point: No data available
  • Melting Point: No data available
  • Vapor Pressure: No data available
  • Flash Point: No data available
  • Color/Form: No data avaiable
  • Density: No data available

(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA74719-5g
(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
149524-44-7 97%
5g
$780.00 2024-04-20

(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone Related Literature

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